N-(2-((2-cyanoethyl)thio)phenyl)-4-(N,N-dipropylsulfamoyl)benzamide

• IUPAC Name: N-[2-(2-cyanoethylsulfanyl)phenyl]-4-(dipropylsulfamoyl)benzamide
• InChI: InChI=1S/C22H27N3O3S2/c1-3-15-25(16-4-2)30(27,28)19-12-10-18(11-13-19)22(26)24-20-8-5-6-9-21(20)29-17-7-14-23/h5-6,8-13H,3-4,7,15-17H2,1-2H3,(H,24,26)
• InChI Key: CXSKULUUKHWRLU-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2SCCC#N
• Molecular Formula: C22H27N3O3S2
• Molecular Weight: 445.6 g/mol

Description

N-(2-((2-cyanoethyl)thio)phenyl)-4-(N,N-dipropylsulfamoyl)benzamide, also known as DBeQ, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Novel Pyrimidine Derivatives

Research by Sakr, Assy, and ELasaad (2020) in Synthetic Communications focused on the design of novel pyrimidine derivatives, including compounds similar to N-(2-((2-cyanoethyl)thio)phenyl)-4-(N,N-dipropylsulfamoyl)benzamide. These compounds demonstrated significant anticancer activity against certain mammalian cell lines, highlighting their potential in cancer research and therapy (Sakr, Assy, & ELasaad, 2020).

Carbonic Anhydrase Inhibition

A study by Supuran, Maresca, Gregáň, and Remko (2013) in the Journal of Enzyme Inhibition and Medicinal Chemistry explored aromatic sulfonamide inhibitors of carbonic anhydrases. Compounds similar to N-(2-((2-cyanoethyl)thio)phenyl)-4-(N,N-dipropylsulfamoyl)benzamide showed nanomolar inhibitory concentration against various carbonic anhydrase isoenzymes, which can be relevant in treating conditions like glaucoma or edema (Supuran et al., 2013).

Chemical Reactions and Redox Processes

Creary, Sky, Phillips, and Alonso (1993) in the Journal of the American Chemical Society examined the reactions of arylhalodiazirines with thiophenoxide, a process relevant to the chemical behavior of N-(2-((2-cyanoethyl)thio)phenyl)-4-(N,N-dipropylsulfamoyl)benzamide. Understanding these reactions can contribute to synthetic organic chemistry (Creary et al., 1993).

Polycondensation and Polymer Synthesis

Yokozawa, Ogawa, Sekino, Sugi, and Yokoyama (2002) in the Journal of the American Chemical Society explored chain-growth polycondensation for creating well-defined aromatic polyamides. Compounds similar to N-(2-((2-cyanoethyl)thio)phenyl)-4-(N,N-dipropylsulfamoyl)benzamide could be involved in such polycondensation processes, relevant in polymer chemistry (Yokozawa et al., 2002).

Chemoselective N-benzoylation

In research by Singh, Lakhan, and Singh (2017) in the Arabian Journal of Chemistry, the N-benzoylation of aminophenols employing benzoylisothiocyanates was studied, which is chemically relevant to N-(2-((2-cyanoethyl)thio)phenyl)-4-(N,N-dipropylsulfamoyl)benzamide. Such reactions are important in the synthesis of biologically interesting compounds (Singh, Lakhan, & Singh, 2017).

Luminescent Properties and Heterocyclic Compounds

Krasovitskii, Shershukov, and Volkov (1986) in Chemistry of Heterocyclic Compounds investigated 2-(4-cyanophenyl)-5-aryloxazoles, obtained through a process involving compounds similar to N-(2-((2-cyanoethyl)thio)phenyl)-4-(N,N-dipropylsulfamoyl)benzamide. The study examined their spectral and luminescent properties, important in materials science and optoelectronics (Krasovitskii, Shershukov, & Volkov, 1986).